2-{[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}-N-phenylacetamide

• IUPAC Name: 2-[[11-(4-methoxyphenyl)-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-4,7-dien-5-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C22H24N6O2S/c1-30-17-9-7-15(8-10-17)18-13-19-21-24-25-22(27(21)11-12-28(19)26-18)31-14-20(29)23-16-5-3-2-4-6-16/h2-12,18-19,21,24,26H,13-14H2,1H3,(H,23,29)
• InChI Key: ZJYTZPDFCLBCCG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC3C4NN=C(N4C=CN3N2)SCC(=O)NC5=CC=CC=C5
• Molecular Formula: C22H24N6O2S
• Molecular Weight: 436.5 g/mol

Description

2-{[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}-N-phenylacetamide is a useful research compound. Its molecular formula is C22H18N6O2S and its molecular weight is 430.49. The purity is usually 95%.
BenchChem offers high-quality 2-{[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}-N-phenylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}-N-phenylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Compounds with intricate structures including sulfanyl, acetamide, and phenyl groups have been synthesized and evaluated for their potential anticancer properties. For instance, a series of compounds including 4-arylsulfonyl-1,3-oxazoles demonstrated significant anticancer activity against various cancer cell lines. These compounds exert cytostatic and antiproliferative effects, indicating their potential as lead compounds for further cancer research and drug development (Zyabrev et al., 2022).

Antimicrobial Studies

Novel compounds with methoxy-phenyl, sulfanyl-ethyl, and triazolo moieties have been prepared and shown to possess significant antimicrobial properties. These studies highlight the potential of such compounds in developing new antimicrobial agents, offering insights into the structure-activity relationship crucial for designing effective antimicrobial drugs (Patil et al., 2010).

Pharmacological Evaluation

The pharmacological evaluation of compounds structurally related to the given chemical entity has led to the discovery of potent inhibitors for specific enzymes. For example, derivatives of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide have been identified as potent and selective inhibitors of kidney-type glutaminase, indicating their potential in cancer therapy by targeting metabolic pathways (Shukla et al., 2012).